Improving the energy density of quasi-solid-state electric double-layer capacitors by introducing redox additives into gel polymer electrolytes

Journal of Materials Chemistry A Pub Date: 2014-04-23 DOI: 10.1039/C4TA01408A

Abstract

A redox-active gel polymer electrolyte was prepared by introducing KI/VOSO4 redox additives into a polyvinyl alcohol–H2SO4 gel electrolyte for application in a quasi-solid-state electric double-layer capacitor (EDLC) based on activated carbon. The EDLC obtained had a high electrode-specific capacitance of 1232.8 F g−1 and a high energy density of 25.4 W h kg−1; these values are higher than that of an EDLC with a conventional gel electrolyte. The improved energy storage is attributed to Faradaic pseudocapacitance related to the redox-active ions in the gel polymer electrolyte.

Graphical abstract: Improving the energy density of quasi-solid-state electric double-layer capacitors by introducing redox additives into gel polymer electrolytes
Improving the energy density of quasi-solid-state electric double-layer capacitors by introducing redox additives into gel polymer electrolytes
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Journal of Materials Chemistry A
Journal Name：Journal of Materials Chemistry A
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